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Compound of Interest

Compound Name: Nitrocyclohexane

Cat. No.: B1678964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

synthesis, and key applications of nitrocyclohexane. The information is tailored for

professionals in research and development, with a focus on providing practical data and

experimental context.

Commercial Availability and Suppliers
Nitrocyclohexane is available from a variety of chemical suppliers, catering to research and

development as well as bulk manufacturing needs. Purity levels and available quantities vary

by supplier, and pricing is subject to change. The following table summarizes currently

available information from several prominent suppliers.
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Supplier
Product
Name/Number

Purity
Available
Quantities

Price
(USD/EUR)

TCI America
Nitrocyclohexane

(N0187)[1]
>95.0% (GC)[1] 5 g[2][3], 25 g[4]

$164.00 (5g)[2],

Check website

for 25g price

Sigma-Aldrich
Nitrocyclohexane

(Aldrich-N16606)
97% Discontinued Not Applicable

Fisher Scientific

Nitrocyclohexane

95.0+%, TCI

America™

>95.0% 5 g, 25 g

$164.00 (5g),

$767.98 (25g)[2]

[5]

TargetMol
Nitrocyclohexane

(T20405)

>98% (or refer to

CoA)
5 mg

$85.00 /

€80.00[6][7]

MedKoo

Biosciences

Nitrocyclohexane

(591925)

>98% (or refer to

CoA)
5 g $300.00

Key Organics
nitrocyclohexane

(AS-48042)
>95% 1 g, 5 g, 25 g

£118.00 (1g),

£262.00 (5g),

£694.00 (25g)[8]

Cenmed
Nitrocyclohexane

(C062B-071697)
Not specified 25 g

Check website

for price[9]

CookeChem
Nitrocyclohexane

(A6358512)
>95.0%(GC)

Inquire for pack

sizes

Inquire for

price[10]

Shanghai Huici

Pharmaceutical

NITROCYCLOH

EXANE
99%

1 g (min), up to

50 kg/month

Inquire for

price[11]

AChemBlock
nitrocyclohexane

(X212381)
97% 5 g, 25 g

$295 (5g),

$1,180 (25g)[12]

Synthesis of Nitrocyclohexane
The primary industrial method for synthesizing nitrocyclohexane is through the nitration of

cyclohexane. Several methods have been described, with variations in nitrating agents,

reaction conditions, and the use of catalysts.
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Gas-Phase Nitration of Cyclohexane with NOx
A patented method describes the gas-phase nitration of cyclohexane using nitrogen oxides

(NOx, where x = 1.5-2.5) under a nitrogen atmosphere. This approach is presented as an

environmentally friendly, "green" nitration route that can simplify the process and reduce costs

compared to traditional mixed-acid nitration.

Experimental Protocol:

Reactants: Cyclohexane and NOx (can be N₂O₃, NO₂, N₂O₄, or N₂O₅).

Atmosphere: Nitrogen protection.

Temperature: The reaction can be conducted between 80 and 500°C, with a preferable

range of 220 to 330°C.

Reaction Time: Can vary from 0.01 to 100 hours, with a preferred duration of 1 to 5 hours.

Catalyst (Optional): The reaction can proceed without a catalyst, or with the addition of

alumina, silica, silica gel, or molecular sieves to potentially enhance the reaction.

Chemical Applications and Experimental Workflows
Nitrocyclohexane is a valuable intermediate in organic synthesis, primarily for the production

of caprolactam (a precursor to Nylon-6), cyclohexanone oxime, and other value-added

products. A key transformation is the catalytic hydrogenation of nitrocyclohexane.
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Synthesis of Nitrocyclohexane

Catalytic Hydrogenation Pathways

Downstream Applications

Cyclohexane

Nitrocyclohexane

Nitration

NOx (e.g., NO₂)

Cyclohexanone Oxime

Selective Hydrogenation
(e.g., Cu-based catalyst)

Cyclohexylamine

Complete Hydrogenation

Cyclohexanone

Hydrolysis

Caprolactam

Beckmann Rearrangement

Pharmaceuticals Dyes

Click to download full resolution via product page

Caption: Synthesis and key transformations of nitrocyclohexane.

Selective Hydrogenation to Cyclohexanone Oxime
The selective hydrogenation of nitrocyclohexane to cyclohexanone oxime is a critical step in

some industrial processes for producing caprolactam.

Experimental Protocol Example:

Catalyst: A copper-based catalyst, such as a Cu12Ag17(SR)12(PPh3)4 cluster, has been

reported for high selectivity.
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Reactants: Nitrocyclohexane in a suitable solvent (e.g., methanol).

Conditions: The reaction is typically carried out in a stainless-steel autoclave under hydrogen

pressure (e.g., 3 MPa) and elevated temperature (e.g., 100°C).

Monitoring: The reaction progress can be monitored by techniques such as gas

chromatography (GC).

Biological and Pharmacological Relevance
While nitrocyclohexane itself is primarily an industrial chemical, its derivatives have been

explored for their potential biological activities. The nitro group is a key pharmacophore in

several approved drugs and is known to undergo bioreductive activation in biological systems.

Antimicrobial and Anticancer Potential of Nitro-
Derivatives
The general mechanism of action for many nitroaromatic compounds involves the enzymatic

reduction of the nitro group, particularly in hypoxic environments, to form cytotoxic reactive

nitrogen species. These reactive species can damage cellular macromolecules like DNA and

proteins, leading to cell death. This principle has been applied in the development of

antimicrobial and anticancer agents.

Experimental Protocol for Synthesis of a Nitrocyclohexane Derivative (2-[2-(3-

nitrophenyl)hydrazono]cyclohexane-1,3-dione):

Diazonium Salt Formation:

Dissolve 3-nitroaniline (10 mmol) in a hydrochloric acid solution.

Prepare an aqueous solution of sodium nitrite (10 mmol).

Cool both solutions to 0-5°C in an ice bath.

Slowly add the sodium nitrite solution to the 3-nitroaniline solution with constant stirring,

maintaining the temperature between 0-5°C.

Stir for 1 hour to complete the formation of the diazonium salt.
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Coupling Reaction:

In a separate beaker, dissolve cyclohexane-1,3-dione (10 mmol) in ethanol.

Add the ethanolic solution of cyclohexane-1,3-dione to the diazonium salt solution with

continuous stirring at 0-5°C.

Continue stirring the reaction mixture in the ice bath for 4 hours.

Product Isolation and Purification:

Collect the resulting solid product by filtration.

Wash the solid with cold water and then dry it.

The crude product can be purified by recrystallization from ethanol.

Involvement in Signaling Pathways
Currently, there is no direct evidence in the scientific literature linking nitrocyclohexane to

specific biological signaling pathways. However, related nitro-containing lipids, such as nitro-

fatty acids, are known to modulate inflammatory signaling pathways. These molecules can act

as electrophiles and modify cysteine residues on key signaling proteins, such as Keap1, which

leads to the activation of the Nrf2 antioxidant response pathway. They have also been shown to

inhibit the pro-inflammatory NF-κB signaling pathway. While these pathways are not directly

implicated for nitrocyclohexane, they represent potential areas of investigation for its

derivatives.
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Experimental Workflow: Synthesis and Biological Screening
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Caption: A logical workflow for the synthesis and screening of nitrocyclohexane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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